Cas no 202982-65-8 (4-Chloro-2-fluorocinnamic acid)

• Product Name: 4-Chloro-2-fluorocinnamic acid
• CAS No: 202982-65-8
• MF: C₉H₆ClFO₂
• MW: 200.594145298004
• MDL: MFCD00143287
• CID: 92330
• PubChem ID: 87560069
• Update Time: 2025-05-21

4-Chloro-2-fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-2-fluorophenyl)acrylic acid
• 4-Chloro-2-fluorocinnamic acid
• 3-(4-chloro-2-fluorophenyl)- 2-Propenoic acid
• C9H6ClFO2
• RARECHEM BK HW 0062
• (2E)-3-(4-chloro-2-fluorophenyl)prop-2-enoic acid
• 3-(4-chloro-2-fluorophenyl)prop-2-enoic acid
• PubChem3431
• (E)-3-(4-chloro-2-fluorophenyl)prop-2-enoic acid
• PC1864R
• FVLPOWWRHAOKMT-DUXPYHPUSA-N
• SBB003542
• (E)-4-Chloro-2-fluorocinnamic acid
• trans-4-Chloro-2-fluorocinnamic acid
• AC-26152
• SCHEMBL1233597
• 2-Propenoic acid, 3-(4-chloro-2-fluorophenyl)-
• MFCD00143287
• (E)-3-(4-chloro-2-fluorophenyl)acrylic acid
• EN300-1983275
• 4-Chloro-2-fluorocinnamic acid,predominantly trans
• 4-Chloro-2-fluorocinnamic acid, predominantly trans, 96%
• (E)-3-(4-chloro-2-fluorophenyl)acrylicacid
• PS-6436
• AKOS015850132
• AC-14122
• A4420
• 202982-65-8
• J-018349
• (2E)-3-(4-Chloro-2-fluorophenyl)-2-propenoic acid
• AKOS025310219
• 312693-55-3
• EN300-1456971
• CS-0156863
• 4-Chloro-2-fluorocinnamic acid, predominantly trans
• DTXSID101230994
• AMY6488
• (E)-3-(4-Chloro-2-fluoro-phenyl)-acrylic acid

• MDL： MFCD00143287
• Inchi： 1S/C9H6ClFO2/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• InChI Key： FVLPOWWRHAOKMT-DUXPYHPUSA-N
• SMILES： ClC1C=CC(/C=C/C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 200.00400
• Monoisotopic Mass: 200.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White powder
• Density: 1.3522 (estimate)
• Melting Point: 213.0 to 217.0 deg-C
• Boiling Point: 316.4±27.0 °C at 760 mmHg
• Flash Point: 145.1±23.7 °C
• PSA: 37.30000
• LogP: 2.57690
• Solubility: Not determined

4-Chloro-2-fluorocinnamic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 4-Chloro-2-fluorocinnamic acid

4-Chloro-2-fluorocinnamic acid (CAS No: 202982-65-8)

4-Chloro-2-fluorocinnamic acid, with the CAS number 202982-65-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of cinnamic acid, which is a naturally occurring aromatic compound with a wide range of applications in both natural and synthetic systems. The introduction of chlorine and fluorine substituents at the 4 and 2 positions, respectively, imparts unique chemical properties to this molecule, making it a valuable substrate for various research and industrial applications.

The structure of 4-chloro-2-fluorocinnamic acid consists of a benzene ring with a propenoic acid side chain. The chlorine and fluorine atoms are strategically positioned to influence the electronic properties of the molecule, enhancing its reactivity in certain chemical transformations. This compound has been extensively studied for its potential in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Recent studies have highlighted its ability to modulate key enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic interventions.

In terms of synthesis, 4-chloro-2-fluorocinnamic acid can be prepared through various routes, including Friedel-Crafts acylation and subsequent substitution reactions. The choice of synthetic methodology depends on the desired purity and scale of production. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing sustainability and reducing environmental impact.

The pharmacokinetic properties of 4-chloro-2-fluorocinnamic acid have been evaluated in preclinical models, revealing favorable absorption and bioavailability profiles. These characteristics are crucial for its potential use as an orally administered drug. Additionally, computational studies have provided insights into its binding affinity with various biological targets, further supporting its therapeutic potential.

Beyond pharmacology, 4-chloro-2-fluorocinnamic acid has found applications in material science, particularly in the development of functional polymers and sensors. Its ability to undergo polymerization under specific conditions makes it a versatile building block for advanced materials with tailored properties.

In conclusion, 4-chloro-2-fluorocinnamic acid (CAS No: 202982-65-8) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key player in both academic and industrial settings.